Cas no 288606-26-8 (2-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid)

2-(3-Methoxy-4-methylphenyl)-3-methylbutanoic acid is a substituted phenylbutanoic acid derivative with potential applications in pharmaceutical and fine chemical synthesis. Its structure features a methoxy and methyl group on the phenyl ring, along with a branched alkyl chain, which may influence its physicochemical properties, such as solubility and reactivity. This compound could serve as an intermediate in the development of bioactive molecules, particularly in medicinal chemistry, where such scaffolds are often explored for their pharmacokinetic and binding properties. The presence of both aromatic and aliphatic substituents offers versatility in further functionalization, making it a useful building block for targeted synthetic pathways.

2-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid structure

288606-26-8 structure

Product Name:2-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid

CAS No:288606-26-8

MF:C₁₃H₁₈O₃

MW:222.280224323273

CID:5953224

PubChem ID:66244450

Update Time:2025-10-29

2-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid, 3-methoxy-4-methyl-α-(1-methylethyl)-
- 2-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid
- EN300-1842120
- CS-0273457
- 288606-26-8
- AKOS015588142
- Inchi： 1S/C13H18O3/c1-8(2)12(13(14)15)10-6-5-9(3)11(7-10)16-4/h5-8,12H,1-4H3,(H,14,15)
- InChI Key： NFAIGYFZWFBVHH-UHFFFAOYSA-N
- SMILES： C1(C(C(C)C)C(O)=O)=CC=C(C)C(OC)=C1

Computed Properties

Exact Mass: 222.125594432g/mol
Monoisotopic Mass: 222.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 46.5Å²

Experimental Properties

Density: 1.069±0.06 g/cm3(Predicted)
Boiling Point: 338.3±30.0 °C(Predicted)
pka: 4.25±0.10(Predicted)

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